Cas no 1196155-82-4 (2-(2-Methoxypyrimidin-5-YL)ethanaminium chloride)

• Product Name: 2-(2-Methoxypyrimidin-5-YL)ethanaminium chloride
• CAS No: 1196155-82-4
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• CID: 4674894
• Update Time: 2023-08-14

2-(2-Methoxypyrimidin-5-YL)ethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHOXYPYRIMIDIN-5-YL)ETHANAMINIUM CHLORIDE
• 2-(2-Methoxypyrimidin-5-yl)ethan-1-aminium chloride
• 2-(2-Methoxypyrimidin-5-YL)ethanaminium chloride

• Inchi： 1S/C7H11N3O.ClH/c1-11-7-9-4-6(2-3-8)5-10-7;/h4-5H,2-3,8H2,1H3;1H
• InChI Key： MBUZQUBGTIWVHG-UHFFFAOYSA-N
• SMILES： [Cl-].O(C)C1=NC=C(C=N1)CC[NH3+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 102
• Topological Polar Surface Area: 62.6